3-(2-oxoazepan-1-yl)-N-[(5-propyl-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-2-yl)methyl]propanamide

• IUPAC Name: 3-(2-oxoazepan-1-yl)-N-[(5-propyl-4,6,7,8-tetrahydropyrazolo[1,5-a][1,4]diazepin-2-yl)methyl]propanamide
• InChI: InChI=1S/C20H33N5O2/c1-2-9-23-10-6-12-25-18(16-23)14-17(22-25)15-21-19(26)8-13-24-11-5-3-4-7-20(24)27/h14H,2-13,15-16H2,1H3,(H,21,26)
• InChI Key: CYUCLDKBQWILAW-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCCN2C(=CC(=N2)CNC(=O)CCN3CCCCCC3=O)C1
• Molecular Formula: C20H33N5O2
• Molecular Weight: 375.5 g/mol

Description

3-(2-oxoazepan-1-yl)-N-[(5-propyl-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-2-yl)methyl]propanamide is a useful research compound. Its molecular formula is C20H33N5O2 and its molecular weight is 375.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 375.26342531 g/mol and the complexity rating of the compound is 501. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Heterocyclic Compound Synthesis

Research has been conducted on the design and synthesis of novel scaffolds for drug discovery, including hybrids that incorporate a fusion of a substituted pyranose ring with seven-membered rings similar to the mentioned compound. These studies focus on creating benzodiazepines and related heterocycles, which are crucial for developing new therapeutic agents. Such compounds have been synthesized to explore their potential in drug discovery, highlighting the importance of creating new molecular structures for pharmaceutical applications (Abrous et al., 2001).

Photolysis and Thermolysis of Substituted Diazepines

Investigations into the photolysis and thermolysis of highly substituted 1H-1,2-diazepines reveal the complex reactions these compounds can undergo. Such studies are vital for understanding the stability and reactivity of potential pharmaceutical compounds, which can inform their storage, handling, and formulation (Kan et al., 1971).

Biological Evaluation of Diazepine Derivatives

The synthesis and biological evaluation of novel diazepine derivatives, including their antimicrobial and anti-inflammatory properties, are of significant interest. These compounds are prepared through multi-component cyclo-condensation reactions, showcasing the versatility of diazepine frameworks in therapeutic agent development (Kendre et al., 2015).

Structural Modifications for Drug Development

Structural modifications of diazepine rings, as seen in compounds like GSK207040 and GSK334429, demonstrate the potential for developing novel histamine H3 receptor antagonists. These antagonists have shown promise in improving memory impairment and reducing secondary allodynia, indicating the therapeutic potential of structurally novel compounds in areas such as dementia and neuropathic pain management (Medhurst et al., 2007).